Cas no 2171905-51-2 (5-(ethoxyamino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(ethoxyamino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2171905-51-2
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 6541100
• PubChem ID: 165504248
• Update Time: 2025-07-21

5-(ethoxyamino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(ethoxyamino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid
• 5-[(ethoxyamino)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid
• EN300-1452429
• 2171905-51-2

• Inchi： 1S/C8H13N3O3/c1-3-14-9-5-6-4-7(8(12)13)10-11(6)2/h4,9H,3,5H2,1-2H3,(H,12,13)
• InChI Key： ZWXIOVFRAYOOFG-UHFFFAOYSA-N
• SMILES： O(CC)NCC1=CC(C(=O)O)=NN1C

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 76.4Ų

Additional information on 5-(ethoxyamino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 5-(ethoxyamino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2171905-51-2)

In the realm of fine chemicals and pharmaceutical intermediates, 5-(ethoxyamino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2171905-51-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrazole core and carboxylic acid functionality, serves as a versatile building block in medicinal chemistry and agrochemical research. Its ethoxyamino substituent further enhances its reactivity, making it a valuable candidate for derivatization and drug discovery.

The growing interest in heterocyclic compounds like 5-(ethoxyamino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid aligns with current trends in sustainable chemistry and green synthesis. Researchers are increasingly exploring eco-friendly methodologies to synthesize such intermediates, addressing concerns about environmental impact and resource efficiency. This compound’s potential role in biodegradable materials and catalysis has also sparked discussions in academic and industrial circles.

From a pharmacological perspective, the pyrazole-3-carboxylic acid moiety is a well-known pharmacophore, often associated with anti-inflammatory and antimicrobial activities. The methyl and ethoxyamino groups in this molecule may contribute to enhanced bioavailability and target specificity, making it a subject of interest for drug design and structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing novel enzyme inhibitors and receptor modulators.

In the context of agrochemical innovation, 5-(ethoxyamino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid has been investigated for its potential as a precursor to crop protection agents. Its structural features align with the demand for low-toxicity, high-efficiency pesticides, a key focus area in modern agriculture. The compound’s compatibility with precision farming technologies further underscores its relevance in addressing global food security challenges.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise identification and quality control, critical for its application in high-value industries. The compound’s stability under various conditions is also a topic of ongoing research, particularly for formulation development and storage optimization.

As the scientific community continues to explore sustainable synthetic routes for 5-(ethoxyamino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid, computational chemistry tools like molecular docking and DFT calculations are being employed to predict its reactivity and interactions. This interdisciplinary approach bridges the gap between theoretical design and practical synthesis, accelerating the discovery of new applications.

The commercial availability of CAS No. 2171905-51-2 has expanded its accessibility to researchers worldwide, fostering collaboration across academia and industry. Its inclusion in high-throughput screening libraries and combinatorial chemistry platforms highlights its role in modern drug discovery pipelines. Furthermore, patent literature reveals its incorporation in proprietary formulations, signaling its industrial significance.

In summary, 5-(ethoxyamino)methyl-1-methyl-1H-pyrazole-3-carboxylic acid represents a compelling case study in the convergence of medicinal chemistry, green synthesis, and material science. Its multifaceted applications and adaptability to emerging technologies position it as a compound of enduring scientific and commercial value.